Cas no 1630711-24-8 (ethyl (2S)-2-methyl-2,3-dihydro-1H-indole-5-carboxylate)

• Product Name: ethyl (2S)-2-methyl-2,3-dihydro-1H-indole-5-carboxylate
• CAS No: 1630711-24-8
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• MDL: MFCD30456117
• CID: 5685738
• PubChem ID: 131612085
• Update Time: 2025-06-29

ethyl (2S)-2-methyl-2,3-dihydro-1H-indole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-24183361
• ethyl (2S)-2-methyl-2,3-dihydro-1H-indole-5-carboxylate
• 1630711-24-8

• MDL： MFCD30456117
• Inchi： 1S/C12H15NO2/c1-3-15-12(14)9-4-5-11-10(7-9)6-8(2)13-11/h4-5,7-8,13H,3,6H2,1-2H3/t8-/m0/s1
• InChI Key： PZNOSROIHSPALI-QMMMGPOBSA-N
• SMILES： O(CC)C(C1C=CC2=C(C=1)C[C@H](C)N2)=O

Computed Properties

• Exact Mass: 205.110278721g/mol
• Monoisotopic Mass: 205.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 38.3Ų

Additional information on ethyl (2S)-2-methyl-2,3-dihydro-1H-indole-5-carboxylate

Ethyl (2S)-2-methyl-2,3-dihydro-1H-indole-5-carboxylate: A Comprehensive Overview

Ethyl (2S)-2-methyl-2,3-dihydro-1H-indole-5-carboxylate, with the CAS number 1630711-24-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of indole derivatives, which are widely studied due to their diverse biological activities and structural versatility. The indole core of this molecule is a heterocyclic aromatic structure that plays a pivotal role in its pharmacological properties. The carboxylate group attached at the 5-position further enhances its functional diversity, making it a valuable substrate for various chemical modifications and biological assays.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of ethyl (2S)-2-methyl-2,3-dihydro-1H-indole-5-carboxylate. Researchers have employed asymmetric catalysis and enantioselective synthesis to produce this compound with high optical purity, which is crucial for its application in chiral drug discovery. The asymmetric synthesis of this compound has been reported in several high-impact journals, highlighting its importance in modern medicinal chemistry.

The structural features of ethyl (2S)-2-methyl-2,3-dihydro-1H-indole-5-carboxylate make it an attractive candidate for drug development. The indole ring is known to interact with various biological targets, including G-protein coupled receptors (GPCRs) and kinases. The methyl group at the 2-position introduces steric effects that can modulate these interactions, potentially leading to enhanced selectivity and potency. Recent studies have demonstrated that this compound exhibits promising activity in preclinical models of neurodegenerative diseases, such as Alzheimer's disease, where it has shown potential as a neuroprotective agent.

In addition to its therapeutic potential, ethyl (2S)-2-methyl-2,3-dihydro-1H-indole-5-carboxylate has also found applications in agrochemicals. Its ability to inhibit specific enzymes involved in plant stress responses has led to investigations into its use as a plant growth regulator. Field trials have indicated that this compound can enhance crop resilience under adverse environmental conditions, making it a valuable addition to sustainable agriculture practices.

From a synthetic perspective, the carboxylic acid derivative nature of this compound allows for further functionalization through esterification or amidation reactions. These modifications can tailor the physicochemical properties of the molecule, such as solubility and bioavailability, which are critical for drug delivery systems. Recent research has focused on developing prodrugs based on this compound to improve its pharmacokinetic profile.

Furthermore, the stereochemistry of ethyl (2S)-2-methyl-2,3-dihydro-1H-indole-5-carboxylate plays a significant role in its biological activity. The (S)-configuration at the 2-position has been shown to confer superior binding affinity to certain protein targets compared to its enantiomer. This highlights the importance of stereocontrol in the synthesis of such compounds and underscores the need for advanced chiral resolution techniques.

In conclusion, ethyl (2S)-2-methyl-2,3-dihydro-1H-indole-5-carboxylate represents a multifaceted compound with applications spanning drug discovery, agrochemicals, and materials science. Its unique structural features and versatile functional groups make it an invaluable tool for researchers across various disciplines. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to both academic research and industrial applications.